4-Biphenylyl Sulfate-d5 Potassium Salt

• Molecular Formula: C₁₂H₅D₅KO₄S
• Molecular Weight: 294.4
• Synonyms: 4-Biphenylol Hydrogen Sulfate-d5 Potassium Salt; [1,1’-Biphenyl]-4-ol-d5 Hydrogen Sulfate, Potassium Salt; Potassium 4-Hydroxybiphenyl-O-sulfate-d5; Potassium Biphenyl-4-sulfate-d5

Description

4-Biphenylyl Sulfate-d5 Potassium Salt is a deuterium-labeled isotopologue of 4-Biphenylyl Sulfate Potassium Salt (CAS: B397900) . It is structurally characterized by a biphenyl group substituted at the 4-position with a sulfate ester, where five hydrogen atoms are replaced by deuterium. This compound is primarily utilized as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for quantitative analysis, owing to its isotopic stability and minimal interference with non-deuterated analytes. Its molecular formula is C12H5D5KO4S, with a molecular weight of 294.40 . Applications include metabolic studies, environmental monitoring of polychlorinated biphenyl (PCB) metabolites, and pharmaceutical research .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds are structurally or functionally related to 4-Biphenylyl Sulfate-d5 Potassium Salt, with key differences in substitution patterns, isotopic labeling, and counterions:

2-Biphenylyl Sulfate-d5 Potassium Salt

• Structure : Biphenyl sulfate with substitution at the 2-position.
• Molecular Formula : C₁₂H₅D₅KO₄S (same as 4-Biphenylyl-d5 variant).
• Molecular Weight : 294.40 .
• Key Difference: Positional isomerism (2- vs. 4-substitution) affects steric interactions and binding affinity in enzyme-linked assays. The 2-substituted variant is derived from 2-Phenylphenol, a former agricultural fungicide, whereas the 4-substituted form is more relevant to PCB metabolite studies .

4-Hydroxy Biphenyl-d5 Sulfate Sodium Salt

• Structure : Features a hydroxyl group at the 4-position of biphenyl, conjugated to a sulfate group.
• Molecular Formula : C₁₂H₇D₅NaO₄S.
• Molecular Weight : 254.30 (sodium salt) .
• Key Difference: The hydroxyl group enhances polarity, increasing solubility in aqueous media compared to the non-hydroxylated potassium salt. Used as a metabolite reference in pharmacokinetic studies .

Indoxyl Sulfate-d5 Potassium Salt

• Structure : Indoxyl sulfate with deuterium labeling.
• Molecular Formula: C8HD5KNO4S.
• Molecular Weight : 256.33 .
• Key Difference : The indole ring system distinguishes it from biphenylyl derivatives. This compound is a biomarker for renal dysfunction and is used in studies of uremic toxins .

4-Nitrophenyl Sulfate Potassium Salt

• Structure : Nitro-substituted phenyl sulfate.
• Molecular Formula: C6H4KNO6S.
• Molecular Weight : 273.27 .
• Key Difference: The nitro group (-NO2) is strongly electron-withdrawing, increasing sulfate ester reactivity. Widely used in enzymatic assays (e.g., arylsulfatase activity) and as a pharmaceutical intermediate .

Phenyl Sulfate Sodium Salt

• Structure : Simplest aromatic sulfate without biphenyl or deuterium.
• Molecular Formula : C₆H₅NaO₄S.
• Molecular Weight : 173.17 .
• Key Difference : Lacks isotopic labeling and biphenyl structure, making it less suitable for tracer studies but cost-effective for basic sulfatase assays .

Data Table: Comparative Analysis

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Applications
This compound	N/A	C12H5D5KO4S	294.40	LC-MS internal standard, PCB metabolite studies
2-Biphenylyl Sulfate-d5 Potassium Salt	N/A	C12H5D5KO4S	294.40	Agricultural metabolite tracing
4-Hydroxy Biphenyl-d5 Sulfate Sodium Salt	20838-63-5	C12H7D5NaO4S	254.30	Pharmacokinetic research
Indoxyl Sulfate-d5 Potassium Salt	1644451-34-2	C8HD5KNO4S	256.33	Renal toxicity studies
4-Nitrophenyl Sulfate Potassium Salt	37222-66-5	C6H4KNO6S	273.27	Enzymatic assays, anti-cancer drug synthesis
Phenyl Sulfate Sodium Salt	14276-99-4	C6H5NaO4S	173.17	Basic sulfatase activity testing